Cas no 828-66-0 (1,2,3,6-tetrahydro--methyl-3,6-methanophthalic anhydride)

1,2,3,6-tetrahydro--methyl-3,6-methanophthalic anhydride structure
828-66-0 structure
Product name:1,2,3,6-tetrahydro--methyl-3,6-methanophthalic anhydride
CAS No:828-66-0
MF:C10H10O3
MW:178.1846
CID:1808009
PubChem ID:20624593

1,2,3,6-tetrahydro--methyl-3,6-methanophthalic anhydride Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,6-tetrahydro--methyl-3,6-methanophthalic anhydride
    • 1,2,3,6-Tetrahydro methyl-3,6-methanophthalic anhydride
    • 8-methyl-3a,4,5,7a-tetrahydro-4,7-methano-2-benzofuran-1,3-dione
    • NS00042030
    • SCHEMBL14197579
    • EINECS 212-585-1
    • 828-66-0
    • 3a,4,7,7a-Tetrahydro-8-methyl-4,7-methanoisobenzofuran-1,3-dione
    • SBKPSHZVULRXED-UHFFFAOYSA-N
    • 8-methyl-3a,4,7,7a-tetrahydro-4,7-methano-2-benzofuran-1,3-dione
    • 4,7-Methanoisobenzofuran-1,3-dione, 3a,4,7,7a-tetrahydro-8-methyl-
    • KW98SY7PSB
    • Inchi: InChI=1S/C10H10O3/c1-4-5-2-3-6(4)8-7(5)9(11)13-10(8)12/h2-8H,1H3
    • InChI Key: SBKPSHZVULRXED-UHFFFAOYSA-N
    • SMILES: CC1C2C=CC1C3C2C(=O)OC3=O

Computed Properties

  • Exact Mass: 178.062994177g/mol
  • Monoisotopic Mass: 178.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4Ų
  • XLogP3: 0.9

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